Cas no 1638744-93-0 (tert-butyl (2R)-2-methyl-3-oxoazetidine-1-carboxylate)

• Product Name: tert-butyl (2R)-2-methyl-3-oxoazetidine-1-carboxylate
• CAS No: 1638744-93-0
• MF: C₉H₁₅NO₃
• MW: 185.2203
• MDL: MFCD28501894
• CID: 5096054
• PubChem ID: 97295045
• Update Time: 2026-03-02

tert-butyl (2R)-2-methyl-3-oxoazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2R)-2-methyl-3-oxoazetidine-1-carboxylate
• tert-butyl(2R)-2-methyl-3-oxoazetidine-1-carboxylate
• (2R)-1-Boc-2-methyl-3-oxoazetidine
• P20359
• t-Butyl (2R)-2-methyl-3-oxoazetidine-1-carboxylate
• 1638744-93-0
• tert-Butyl (R)-2-methyl-3-oxoazetidine-1-carboxylate
• AS-84526
• 1-Azetidinecarboxylic acid, 2-methyl-3-oxo-, 1,1-dimethylethyl ester, (2R)-
• DTXSID201142564
• EN300-7541620
• MFCD28501894
• CS-0183799

• MDL： MFCD28501894
• Inchi： 1S/C9H15NO3/c1-6-7(11)5-10(6)8(12)13-9(2,3)4/h6H,5H2,1-4H3/t6-/m1/s1
• InChI Key： OPQMXTJLDQEDTI-ZCFIWIBFSA-N
• SMILES： O(C(N1C([H])([H])C([C@@]1([H])C([H])([H])[H])=O)=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 185.10519334g/mol
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.6

Additional information on tert-butyl (2R)-2-methyl-3-oxoazetidine-1-carboxylate

Comprehensive Overview of tert-butyl (2R)-2-methyl-3-oxoazetidine-1-carboxylate (CAS No. 1638744-93-0)

The compound tert-butyl (2R)-2-methyl-3-oxoazetidine-1-carboxylate (CAS No. 1638744-93-0) is a chiral azetidine derivative that has garnered significant attention in pharmaceutical and organic synthesis research. This β-lactam-related structure is widely utilized as a key intermediate in the development of bioactive molecules, particularly in the field of drug discovery and medicinal chemistry. Its unique stereochemistry and functional groups make it a versatile building block for constructing complex molecular architectures.

In recent years, the demand for chiral intermediates like tert-butyl (2R)-2-methyl-3-oxoazetidine-1-carboxylate has surged due to their critical role in asymmetric synthesis. Researchers and pharmaceutical companies frequently search for high-purity chiral compounds to optimize enantioselective reactions, a trend driven by the growing emphasis on green chemistry and sustainable manufacturing. The compound’s CAS No. 1638744-93-0 is often referenced in patents and academic papers, highlighting its importance in the synthesis of API intermediates (Active Pharmaceutical Ingredients).

One of the most discussed applications of tert-butyl (2R)-2-methyl-3-oxoazetidine-1-carboxylate lies in its potential for peptide mimetics and protease inhibitors. As the pharmaceutical industry explores novel treatments for diseases like COVID-19 and cancer, the need for structurally diverse scaffolds has intensified. This compound’s azetidine ring offers rigidity and metabolic stability, making it a valuable candidate for structure-activity relationship (SAR) studies. Online searches for “azetidine derivatives in drug design” or “chiral building blocks for pharmaceuticals” often lead to discussions involving this molecule.

From a synthetic perspective, tert-butyl (2R)-2-methyl-3-oxoazetidine-1-carboxylate is synthesized via stereocontrolled methods, such as asymmetric catalysis or enzymatic resolution. Its tert-butyloxycarbonyl (Boc) protecting group enhances solubility and stability during multi-step reactions, a feature highly valued in combinatorial chemistry. Laboratories focusing on high-throughput screening frequently inquire about its availability and custom synthesis options, reflecting its relevance in modern drug development pipelines.

Beyond pharmaceuticals, this compound has also piqued interest in material science and agrochemical research. Its oxoazetidine core can serve as a precursor for bioactive agrochemicals, aligning with the global push for eco-friendly pesticides. Searches for “sustainable crop protection chemicals” often intersect with studies on heterocyclic compounds like this one. Additionally, its potential in polymer chemistry—particularly for designing degradable materials—has been explored in niche academic circles.

Quality control and analytical characterization of tert-butyl (2R)-2-methyl-3-oxoazetidine-1-carboxylate are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its enantiomeric purity and structural integrity. Queries like “how to analyze chiral azetidines” or “Boc-protected azetidine stability” are frequently encountered in scientific forums, underscoring the compound’s technical significance.

In summary, tert-butyl (2R)-2-methyl-3-oxoazetidine-1-carboxylate (CAS No. 1638744-93-0) represents a multifaceted tool in contemporary chemistry. Its applications span drug discovery, agrochemical innovation, and material science, driven by its stereochemical precision and functional adaptability. As research trends evolve toward precision medicine and sustainable chemistry, this compound is poised to remain a focal point in scientific and industrial advancements.